Cas no 1333745-58-6 (4-2-(1H-imidazol-1-yl)ethoxy-3,5-dimethylbenzoic acid hydrochloride)

• Product Name: 4-2-(1H-imidazol-1-yl)ethoxy-3,5-dimethylbenzoic acid hydrochloride
• CAS No: 1333745-58-6
• MF: C₁₄H₁₇ClN₂O₃
• MW: 296.749382734299
• MDL: MFCD19686394
• CID: 5573011
• Update Time: 2025-10-20

4-2-(1H-imidazol-1-yl)ethoxy-3,5-dimethylbenzoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[2-(1H-imidazol-1-yl)ethoxy]-3,5-dimethylbenzoic acid hydrochloride
• 4-2-(1H-imidazol-1-yl)ethoxy-3,5-dimethylbenzoic acid hydrochloride

• MDL： MFCD19686394
• Inchi： 1S/C14H16N2O3.ClH/c1-10-7-12(14(17)18)8-11(2)13(10)19-6-5-16-4-3-15-9-16;/h3-4,7-9H,5-6H2,1-2H3,(H,17,18);1H
• InChI Key： ROXAZKHQIQYIPU-UHFFFAOYSA-N
• SMILES： O(C1C(=CC(C(=O)O)=CC=1C)C)CCN1C=NC=C1.Cl

Additional information on 4-2-(1H-imidazol-1-yl)ethoxy-3,5-dimethylbenzoic acid hydrochloride

Recent Advances in the Study of 4-2-(1H-imidazol-1-yl)ethoxy-3,5-dimethylbenzoic acid hydrochloride (CAS: 1333745-58-6)

The compound 4-2-(1H-imidazol-1-yl)ethoxy-3,5-dimethylbenzoic acid hydrochloride (CAS: 1333745-58-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique imidazole and benzoic acid derivatives, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of the synthetic pathway for 4-2-(1H-imidazol-1-yl)ethoxy-3,5-dimethylbenzoic acid hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and purity of the compound. This advancement is critical for scaling up production and ensuring consistency in pharmacological studies. The study also highlighted the compound's stability under various physiological conditions, which is a crucial factor for its potential use in vivo.

Pharmacological evaluations have revealed that 4-2-(1H-imidazol-1-yl)ethoxy-3,5-dimethylbenzoic acid hydrochloride exhibits potent activity as a modulator of specific enzymatic pathways. In particular, it has been identified as an effective inhibitor of certain kinases involved in inflammatory responses. A recent preclinical study demonstrated its efficacy in reducing inflammation in animal models, with minimal off-target effects. These findings suggest its potential as a lead compound for developing new anti-inflammatory drugs.

Another significant area of investigation is the compound's potential application in oncology. Research published in Cancer Research (2024) explored its role in inhibiting tumor growth by targeting specific signaling pathways. The study reported that 4-2-(1H-imidazol-1-yl)ethoxy-3,5-dimethylbenzoic acid hydrochloride effectively suppressed the proliferation of cancer cells in vitro and in vivo, with a favorable toxicity profile. These results underscore its promise as a candidate for further development in cancer therapy.

In addition to its therapeutic potential, recent studies have also focused on the pharmacokinetics and bioavailability of 4-2-(1H-imidazol-1-yl)ethoxy-3,5-dimethylbenzoic acid hydrochloride. A comprehensive pharmacokinetic study published in Drug Metabolism and Disposition (2023) provided detailed data on its absorption, distribution, metabolism, and excretion (ADME) properties. The study concluded that the compound exhibits good oral bioavailability and a manageable half-life, making it suitable for further clinical development.

Despite these promising findings, challenges remain in the development of 4-2-(1H-imidazol-1-yl)ethoxy-3,5-dimethylbenzoic acid hydrochloride as a therapeutic agent. Issues such as formulation stability, long-term toxicity, and potential drug-drug interactions need to be addressed in future studies. However, the current body of research provides a strong foundation for advancing this compound toward clinical trials.

In conclusion, 4-2-(1H-imidazol-1-yl)ethoxy-3,5-dimethylbenzoic acid hydrochloride (CAS: 1333745-58-6) represents a promising candidate for drug development, with demonstrated efficacy in inflammation and oncology. Continued research efforts are essential to fully elucidate its therapeutic potential and overcome existing challenges. The integration of multidisciplinary approaches, including medicinal chemistry, pharmacology, and clinical research, will be key to translating these findings into viable therapeutic options.